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Abstract

Diethyl oxalate (CAS No. 95-92-1) is a pivotal chemical intermediate in the pharmaceutical,
dye, and fine chemical industries.[1][2] While indispensable for various syntheses, its handling
necessitates a profound understanding of its associated health and safety hazards. This guide
provides a comprehensive technical overview of the toxicological profile, mechanisms of action,
and critical safety protocols for diethyl oxalate. The primary toxicological concern stems not
from the ester itself, but from its in vivo hydrolysis to oxalic acid, which can lead to severe
systemic effects, most notably nephrotoxicity.[3] This document is intended for researchers,
scientists, and drug development professionals who handle diethyl oxalate, offering field-
proven insights to ensure a safe and compliant laboratory environment.

Physicochemical Characteristics and Hazard Profile

Diethyl oxalate is a colorless, oily liquid with a distinct aromatic odor.[1][2] Its physical
properties are critical for understanding its behavior in a laboratory setting, from storage and
handling to potential exposure routes. The compound is stable under normal conditions but is
sensitive to moisture, slowly decomposing in the presence of water.[4][5][6]
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Property Value Source(s)

Ethyl oxalate, Diethyl
Synonyms ] [11[7]
ethanedioate

Molecular Formula CeH1004 [1][8]
Molecular Weight 146.14 g/mol [1][8]
Appearance Colorless, oily liquid [1112]
Odor Aromatic [1][4]
Boiling Point 185-186 °C [1]8]
Melting Point -41 °Ct0 -38.5 °C [1][8]

_ 75.56 °C to 76 °C
Flash Point _ o [1][9]
(Combustible Liquid)

Density ~1.079 g/cm3 [4115]

Vapor Density ~5.0 (Heavier than air) [41[5]

Miscible with alcohols, ether,
Solubility acetone; sparingly soluble in [31[4]

water, where it decomposes.

Stability Stable, but moisture sensitive. [41[6]

Under the Globally Harmonized System (GHS), diethyl oxalate is classified as harmful if
swallowed and causes serious eye irritation.[7][10] Its vapor is significantly heavier than air,
meaning it can accumulate in low-lying areas, posing a potential inhalation risk in poorly
ventilated spaces.[3][5]

Core Directive: The Mechanism of Toxicity

The primary toxicological threat of diethyl oxalate is indirect. The parent compound is not the
main cytotoxic agent; rather, its hazard is realized upon metabolic transformation. This is a
critical concept for risk assessment and for understanding the clinical signs of exposure.

Toxicokinetics: Absorption and Metabolic Activation
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Diethyl oxalate can be absorbed systemically through ingestion, skin contact, and inhalation.[5]
[11] Following absorption, it is rapidly hydrolyzed by esterase enzymes in the body into its
constituent parts: ethanol and oxalic acid.[3][12]

The toxic action is almost entirely attributable to the resulting oxalate anion.[3][13] Oxalate ions
readily chelate with calcium ions in the bloodstream to form insoluble calcium oxalate
monohydrate (COM) crystals.[13][14] It is the formation and deposition of these crystals, not
the soluble oxalate ion itself, that is responsible for the observed membrane damage and cell
death.[14]

Target Organ: The Kidney

The primary target organ for systemic diethyl oxalate toxicity is the kidney.[5] As the body's
main filtration system, the kidneys are responsible for excreting oxalate.[13] High
concentrations of calcium oxalate crystals in the renal tubules can lead to physical obstruction
and direct cellular damage, resulting in conditions such as oxalate nephrolithiasis (kidney
stones) and acute kidney injury.[13] Chronic exposure can lead to progressive and potentially
irreversible kidney damage.[5][10]
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Caption: Hierarchy of controls for managing chemical exposure.

o Engineering Controls: This is the primary line of defense. Always handle diethyl oxalate in a
well-ventilated area, preferably within a certified chemical fume hood. [7]Enclose operations
where possible and use local exhaust ventilation at the point of chemical release. [11]*
Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPSs)
for handling and storage. Ensure all personnel are trained on the specific hazards and
emergency procedures. Prohibit eating, drinking, and smoking in laboratory areas. [7]*

Personal Protective Equipment (PPE): PPE is essential but should not be the sole method of
protection.

o Eye/Face Protection: Wear chemical splash goggles. A face shield is recommended where
splashing is possible. [5][9] * Skin Protection: Wear appropriate chemical-resistant gloves

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b073156?utm_src=pdf-body-img
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIETHYL-OXALATE-CASNO-95-92-03329-EN.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/0901.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIETHYL-OXALATE-CASNO-95-92-03329-EN.aspx
https://www2.atmos.umd.edu/~russ/MSDS/diethyl_oxalate.htm
https://pim-resources.coleparmer.com/sds/70474.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(e.g., nitrile, neoprene) and a lab coat. [9][11]All protective clothing should be removed
before leaving the work area.

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH-approved respirator with an organic vapor cartridge. [9]

Standard Protocols for Safe Handling and
Emergencies

Adherence to established protocols is a self-validating system for ensuring safety and
minimizing risk.

General Handling and Storage

» Handling: Avoid all personal contact, including inhalation of vapors. Use equipment and
techniques to minimize aerosol generation. Ground all containers and transfer equipment to
prevent static electricity discharge. [15]Wash hands thoroughly with soap and water after
handling. [7]* Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and
open flames. [9][16]Keep containers tightly closed to prevent moisture contamination and
vapor release. [7]Store separately from incompatible materials such as strong oxidizing
agents, acids, and bases. [4][16]

Experimental Protocol: Minor Laboratory Spill Response
(<100 mL)
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Step

Action

Rationale

1. Alert & Evacuate

Alert personnel in the
immediate area. If necessary,

evacuate the lab.

Ensures immediate safety and

prevents further exposure.

2. Control Ignition Sources

Turn off all nearby ignition

sources (burners, hot plates).

Diethyl oxalate is a
combustible liquid with a flash
point of ~76°C. [9]

Don appropriate PPE:
chemical splash goggles, face

shield, chemical-resistant

Protects the responder from

3. Don PPE splash, contact, and inhalation

gloves, and lab coat. If
S ) hazards.
ventilation is poor, a respirator
may be needed.
Contain the spill by
surrounding it with an inert )
) ) ) Prevents the spill from
4. Contain Spill absorbent material (e.g.,

vermiculite, sand, or earth). [4]

[9]

spreading.

5. Absorb & Collect

Absorb the spill with the inert
material, working from the
outside in. Use non-sparking
tools to collect the absorbed
material into a suitable, labeled

container for chemical waste.

[5]19]

Non-sparking tools prevent
ignition of combustible vapors.
Proper collection ensures safe

disposal.

6. Decontaminate

Wipe the spill area with a
suitable solvent (e.g., soap
and water), followed by a final

rinse with water.

Removes any residual
chemical contamination.
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Dispose of the waste container

and any contaminated PPE Ensures compliant and safe
7. Dispose according to institutional and disposal of hazardous

local hazardous waste materials.

regulations.

Report the incident to the Facilitates incident tracking
8. Report appropriate safety officer or and prevention of future

supervisor. occurrences.

First Aid Measures

Immediate and appropriate first aid is crucial in mitigating the effects of exposure. [7]

 Ingestion:Do NOT induce vomiting. [5][9]If the victim is conscious and alert, give 2-4 cupfuls
of water or milk. Seek immediate medical attention and provide the Safety Data Sheet (SDS)
to the medical personnel. [9]* Eye Contact: Immediately flush eyes with plenty of water for at
least 15 minutes, occasionally lifting the upper and lower eyelids. [5][9]Seek immediate
medical attention from an ophthalmologist. [10]* Skin Contact: Immediately flush the skin
with plenty of water for at least 15 minutes while removing all contaminated clothing and
shoes. [5][9]Seek medical attention.

 Inhalation: Remove the victim from the exposure area to fresh air immediately. If breathing
has stopped, provide artificial respiration. If breathing is difficult, administer oxygen. [5]
[9]Seek immediate medical attention.

Conclusion

Diethyl oxalate is a valuable reagent whose utility is counterbalanced by significant health and
safety hazards. The cornerstone of its toxicity is its metabolic conversion to oxalic acid, leading
to a primary risk of severe, and potentially chronic, kidney damage. It is also a serious eye
irritant and is harmful if swallowed. Safe handling is entirely achievable through a disciplined
application of the hierarchy of controls, prioritizing robust engineering solutions like fume
hoods, supplemented by stringent administrative protocols and the consistent use of
appropriate personal protective equipment. By understanding the causality behind its toxicity,
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researchers can implement self-validating safety systems that protect both themselves and
their colleagues, ensuring the continued and safe use of this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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